Cas no 2034427-30-8 (3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate)

3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate is a heterocyclic compound featuring a thienotriazinone core linked to a piperidine-carbonylpyridiniumolate moiety. This structure imparts unique reactivity and potential biological activity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both electron-rich and electron-deficient regions enhances its versatility in synthetic applications, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability under physiological conditions further supports its utility in drug discovery and biochemical investigations.
3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate structure
2034427-30-8 structure
Product Name:3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate
CAS No:2034427-30-8
MF:C16H15N5O3S
MW:357.387001276016
CID:5995418
PubChem ID:121021820
Update Time:2025-08-02

3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

    • 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate
    • 2034427-30-8
    • 3-(4-(4-oxothieno[3,2-d][1,2,3]triazin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide
    • F6559-0965
    • 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate
    • 3-[1-(1-oxidopyridin-1-ium-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
    • AKOS026698119
    • Inchi: 1S/C16H15N5O3S/c22-15(11-2-1-6-20(24)10-11)19-7-3-12(4-8-19)21-16(23)14-13(17-18-21)5-9-25-14/h1-2,5-6,9-10,12H,3-4,7-8H2
    • InChI Key: JOORJCVRLUWIKI-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(N(C1CCN(C(C3=CC=C[N+](=C3)[O-])=O)CC1)N=N2)=O

Computed Properties

  • Exact Mass: 357.08956053g/mol
  • Monoisotopic Mass: 357.08956053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 119Ų

3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate Pricemore >>

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Additional information on 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate

Comprehensive Analysis of 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate (CAS No. 2034427-30-8)

The compound 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate (CAS No. 2034427-30-8) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique molecular framework, combining thieno[3,2-d][1,2,3]triazine and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its role in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current trends in precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2034427-30-8 due to their versatility in medicinal chemistry. The compound’s 4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl core is particularly noteworthy, as it mimics natural cofactors involved in critical biological processes. This structural feature has led to investigations into its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial research databases. Its pyridin-1-ium-1-olate component further enhances its solubility profile, a key consideration in modern drug formulation strategies.

The synthesis of 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate involves multi-step organic reactions, including piperidine functionalization and triazine ring formation, which are often discussed in green chemistry forums. With sustainability being a hot topic, researchers are optimizing its production to reduce waste and energy consumption. Computational studies using AI-driven molecular modeling tools have also predicted its binding affinities for various biological targets, making it a subject of interest in virtual screening workflows.

From a pharmacological perspective, preliminary studies suggest that CAS 2034427-30-8 may exhibit anti-proliferative properties, sparking discussions in cancer research circles. Its mechanism of action is hypothesized to involve interference with nucleotide metabolism, a pathway often exploited in targeted therapies. However, comprehensive in vivo data remain limited, highlighting a gap that future studies could address. This aligns with frequent search queries about novel oncology candidates and small-molecule therapeutics.

Beyond therapeutics, 2034427-30-8 has potential applications in diagnostic imaging, owing to its fluorescent properties when exposed to specific wavelengths. This characteristic has prompted exploration in biomarker development, another trending topic in life sciences. Its stability under physiological conditions makes it a candidate for contrast agents or probes in advanced imaging techniques like PET scans.

In summary, 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carbonyl)pyridin-1-ium-1-olate exemplifies the intersection of structural complexity and biological relevance. As research progresses, its applications may expand into neurodegenerative disease models or immune modulation, areas dominating current scientific discourse. For laboratories and institutions focusing on high-throughput screening or fragment-based drug design, this compound offers a compelling case study in modern chemical biology.

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